Cas no 1699336-17-8 (2-(aminooxy)-3-methoxypropanoic acid)

• Product Name: 2-(aminooxy)-3-methoxypropanoic acid
• CAS No: 1699336-17-8
• MF: C₄H₉NO₄
• MW: 135.118561506271
• MDL: MFCD30486546
• CID: 5171409
• PubChem ID: 103224170
• Update Time: 2025-07-18

2-(aminooxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(aminooxy)-3-methoxy-
• 2-(aminooxy)-3-methoxypropanoic acid

• MDL： MFCD30486546
• Inchi： 1S/C4H9NO4/c1-8-2-3(9-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： FADTZCJSZDBCPF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ON)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2-(aminooxy)-3-methoxypropanoic acid

Comprehensive Overview of 2-(Aminooxy)-3-Methoxypropanoic Acid (CAS No. 1699336-17-8): Properties, Applications, and Research Insights

2-(Aminooxy)-3-methoxypropanoic acid (CAS No. 1699336-17-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by an aminooxy group and a methoxypropanoic acid backbone, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₄H₉NO₄, and functional groups enable applications in peptide modification, bioconjugation, and prodrug design, aligning with current trends in targeted drug delivery and biotherapeutics.

Recent studies highlight the role of 2-(aminooxy)-3-methoxypropanoic acid in click chemistry reactions, particularly in protein labeling and biomarker discovery. Researchers leverage its aminooxy moiety for selective reactions with carbonyl groups, facilitating the development of diagnostic probes and imaging agents. This aligns with the growing demand for precision medicine tools, a hot topic in 2024, as evidenced by increased searches for "aminooxy compounds in diagnostics" and "bioconjugation techniques" in scientific databases.

The compound’s solubility in polar solvents like water and methanol enhances its utility in aqueous-phase reactions, a critical factor for green chemistry applications. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for GMP-grade synthesis. Industry forums frequently discuss its stability under physiological pH, addressing common queries like "storage conditions for aminooxy acids" and "compatibility with bioreactors".

In drug development, CAS 1699336-17-8 is explored for prodrug activation strategies, where its methoxypropanoic acid segment improves bioavailability. Patent analyses reveal its incorporation into anticancer prodrugs, responding to the surge in searches for "non-toxic drug carriers". Its low cytotoxicity profile, validated by in vitro assays, positions it as a safer alternative to traditional linkers in ADC (antibody-drug conjugate) formulations.

Environmental impact assessments of 2-(aminooxy)-3-methoxypropanoic acid indicate biodegradability via microbial pathways, resonating with sustainability trends. Regulatory databases classify it as non-hazardous under standard handling, though users often search for "aminooxy safety protocols" to ensure compliance. Future research may focus on scaling production via enzymatic catalysis, a topic gaining traction in AI-driven synthesis optimization platforms.